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Compound of Interest

Compound Name: Sirpiglenastat

Cat. No.: B10857805 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

investigational compounds like Sirpiglenastat is a critical component of laboratory safety and

environmental responsibility. While specific disposal instructions for Sirpiglenastat are not

readily available in the public domain, established guidelines for the disposal of hazardous

pharmaceutical waste provide a clear framework for its safe management. Sirpiglenastat, a
glutamine antagonist and a prodrug of 6-diazo-5-oxo-L-norleucine (DON), is utilized in cancer

research for its potential to inhibit tumor metabolism and stimulate an anti-tumor immune

response.[1][2][3][4] Given its cytotoxic potential, it must be handled and disposed of as

hazardous chemical waste.

Key Regulatory Frameworks
The disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act

(RCRA) and, for controlled substances, the Drug Enforcement Administration (DEA).[5] Many

states have their own, often more stringent, regulations. In 2019, the EPA enacted Subpart P of

the RCRA, which provides specific management standards for hazardous waste

pharmaceuticals at healthcare facilities, including a ban on flushing these substances down the

drain.

Step-by-Step Disposal Procedure for Sirpiglenastat
The following procedure is based on general best practices for the disposal of antineoplastic

and other hazardous drugs used in a laboratory setting.
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Waste Identification and Segregation:

All materials contaminated with Sirpiglenastat, including unused or expired compound,

solutions, contaminated personal protective equipment (PPE) such as gloves and gowns,

labware (e.g., vials, pipette tips), and cleaning materials from spills, must be segregated

as hazardous waste.

Do not mix Sirpiglenastat waste with other waste streams like regular trash,

biohazardous waste, or non-hazardous chemical waste.

Containerization and Labeling:

Use designated, leak-proof, and clearly labeled hazardous waste containers. These are

often color-coded (e.g., black for RCRA hazardous waste) and should be provided by your

institution's Environmental Health and Safety (EHS) department.

The label should clearly identify the contents as "Hazardous Waste," list "Sirpiglenastat"
as the chemical constituent, and include the date of accumulation.

Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within or near the laboratory.

The storage area should be secure and away from general traffic to prevent accidental

spills or exposure.

Disposal Request and Pickup:

Once the waste container is full or no longer in use, a hazardous waste pickup request

should be submitted to your institution's EHS department through their specified online

portal or procedure.

Do not attempt to dispose of the waste through regular trash or by flushing it down the

sewer.

Decontamination of Reusable Equipment:
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Any reusable equipment that has come into contact with Sirpiglenastat should be

decontaminated following your institution's approved procedures for hazardous drug

decontamination.

Chemical and Physical Properties of Sirpiglenastat
For safe handling and in case of spills, it is essential to be aware of the chemical and physical

properties of Sirpiglenastat.

Property Value

Molecular Formula C22H27N5O5

Molecular Weight 441.48 g/mol

CAS Number 2079939-05-0

Appearance Solid

Purity ≥95%

Storage -20°C

Solubility DMSO: Sparingly Soluble (1-10 mg/mL)

Experimental Protocols
Sirpiglenastat is often dissolved in solvents like DMSO to prepare stock solutions for in vitro

and in vivo experiments. When preparing solutions, it is crucial to do so within a chemical fume

hood and while wearing appropriate PPE. For cell-based experiments, the final concentration

of DMSO should generally not exceed 0.1% to avoid solvent-induced cellular toxicity. For

animal studies, the concentration of DMSO should be kept below 10% for normal mice and

below 2% for more sensitive models.

Disposal Workflow for Sirpiglenastat
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Step 1: Identification & Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Final Disposal
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Caption: Workflow for the proper disposal of Sirpiglenastat waste.

Signaling Pathway and Experimental Workflow
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Sirpiglenastat acts as a broad-spectrum glutamine antagonist. Upon administration, it is

converted to its active form, DON, which irreversibly inhibits multiple enzymes involved in

glutamine metabolism. This disruption of glutamine metabolism hinders the proliferation of

rapidly growing tumor cells, leading to cell death. Additionally, by blocking glutamine

metabolism, Sirpiglenastat may enhance the proliferation and activation of T-cells within the

tumor microenvironment, further contributing to its anti-cancer effects.
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Caption: Mechanism of action of Sirpiglenastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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